molecular formula C12H16N2O B7373300 3-Benzylpyrrolidine-1-carboxamide

3-Benzylpyrrolidine-1-carboxamide

Cat. No.: B7373300
M. Wt: 204.27 g/mol
InChI Key: QWIYYGMGRYYMBM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-Benzylpyrrolidine-1-carboxamide is a pyrrolidine-derived compound featuring a benzyl group at the 3-position of the pyrrolidine ring and a carboxamide moiety at the 1-position. Pyrrolidine derivatives are widely studied for their conformational rigidity and bioactivity, particularly in neurological and metabolic drug discovery.

Properties

IUPAC Name

3-benzylpyrrolidine-1-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C12H16N2O/c13-12(15)14-7-6-11(9-14)8-10-4-2-1-3-5-10/h1-5,11H,6-9H2,(H2,13,15)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

QWIYYGMGRYYMBM-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CN(CC1CC2=CC=CC=C2)C(=O)N
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C12H16N2O
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

204.27 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural Analysis

Key structural analogs include:

1-Benzyl-pyrrolidine-3-carboxylic acid amide (CAS: 115687-29-1): Features a benzyl group at position 1 and a carboxylic acid amide at position 3, differing in substituent placement compared to the target compound .

(2S,Z)-1-Benzyl-N-(4-oxopent-2-en-2-yl)pyrrolidine-2-carboxamide : Contains an additional 4-oxopentenyl substituent on the carboxamide nitrogen, altering steric and electronic properties .

Benzyl 3,3-difluoropyrrolidine-1-carboxylate : Fluorination at the 3-position introduces strong electron-withdrawing effects, contrasting with the benzyl group’s electron-donating nature in the target compound .

Compound Substituent Positions Functional Groups Key Structural Features
3-Benzylpyrrolidine-1-carboxamide 3 (benzyl), 1 (amide Pyrrolidine core with dual polar/non-polar groups Enhanced rigidity; potential for hydrogen bonding
1-Benzyl-pyrrolidine-3-carboxylic acid amide 1 (benzyl), 3 (amide Inverted substituent positions Altered steric accessibility
(2S,Z)-1-Benzyl-N-(4-oxopent-2-en-2-yl)pyrrolidine-2-carboxamide 1 (benzyl), 2 (amide + oxopentenyl Extended side chain Increased lipophilicity and π-π interactions

Physicochemical Properties

Property 3-Benzylpyrrolidine-1-carboxamide (Predicted) 1-Benzyl-pyrrolidine-3-carboxylic acid amide (2S,Z)-1-Benzylpyrrolidine-2-carboxamide Derivative
Molecular Weight ~218.28 g/mol 218.28 g/mol (C12H16N2O) 343.45 g/mol (C23H37N3O3Si)
Polarity Moderate (amide + benzyl) Similar Low (siloxy and lipophilic side chain)
Optical Activity Depends on stereochemistry Not reported (2S,4R) configuration confirmed via NMR

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.